Cas no 80316-29-6 (4h-Pyrimido[2,1-b]quinazolin-4-one,6,11-dihydro-11-methyl-)

• Product Name: 4h-Pyrimido[2,1-b]quinazolin-4-one,6,11-dihydro-11-methyl-
• CAS No: 80316-29-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 721048
• Update Time: 2023-08-02

4h-Pyrimido[2,1-b]quinazolin-4-one,6,11-dihydro-11-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N-[4-[[4-[[4-[(4-aminophenyl)imino]-2,5-cyclohexadien-1-ylidene]amino]phenyl]imino]-2,5-cyclohexadien-1-ylidene]-N'-[4-[[4-[(4-imino-2,5-cyclohexadien-1-ylidene)amino]phenyl]imino]-2,5-cyclohexadien-1-ylidene]-(9CI)
• 1,4-Benzenediamine,N-[4-[[4-[[4-[(4-aminophenyl)imino]-2,5-cyclohexadien-1-ylidene]amino]phenyl]imino]-2,5-cyclohexadien-1-yl
• 4h-Pyrimido[2,1-b]quinazolin-4-one,6,11-dihydro-11-methyl-

• Inchi： 1S/C12H11N3O/c1-14-10-5-3-2-4-9(10)8-15-11(16)6-7-13-12(14)15/h2-7H,8H2,1H3
• InChI Key： YHESIONRSUEOCM-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2N(C)C3C=CC=CC=3CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 375
• XLogP3: 0.6
• Topological Polar Surface Area: 35.9

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-5 g/L) (25 ºC),

4h-Pyrimido[2,1-b]quinazolin-4-one,6,11-dihydro-11-methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：